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Compound of Interest

Compound Name: ONX-0914 TFA

Cat. No.: B10824678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolution and preparation of

ONX-0914 trifluoroacetate (TFA) salt solutions for use in research and drug development

applications. ONX-0914 is a potent and selective inhibitor of the immunoproteasome subunit

LMP7 (low-molecular mass polypeptide-7), also known as β5i.[1][2][3] It has demonstrated

potential in the study of autoimmune diseases, cancer, and other inflammatory conditions.[4][5]

Chemical and Physical Properties
A clear understanding of the physicochemical properties of ONX-0914 TFA is crucial for its

proper handling and use in experimental settings.
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Property Value Source

Synonyms PR-957 TFA [1][2]

Molecular Weight 694.7 g/mol [1]

Appearance Solid [2]

Solubility (25°C)
DMSO: ≥ 90 mg/mLEthanol: ≥

69 mg/mLWater: Insoluble
[1][6]

Storage

Store solid at 2-8°C, dry and

sealed.[1] Stock solutions:

-80°C for up to 6 months;

-20°C for up to 1 month.[2]

Avoid repeated freeze-thaw

cycles.[2]

Recommended Solvents and Stock Solution
Preparation
The choice of solvent is critical for ensuring the complete dissolution and stability of ONX-0914
TFA.

Recommended Solvents:

Dimethyl sulfoxide (DMSO): The most common and highly recommended solvent for

preparing high-concentration stock solutions.[1][6]

Ethanol (EtOH): Can also be used to dissolve ONX-0914 TFA.[6]

Protocol for Preparing a 10 mM DMSO Stock Solution:

Materials:

ONX-0914 TFA solid

Anhydrous, sterile dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heating block set to 37°C

Procedure:

1. Equilibrate the ONX-0914 TFA vial to room temperature before opening to prevent

condensation.

2. Weigh the required amount of ONX-0914 TFA solid in a sterile tube. For example, for 1 mL

of a 10 mM stock solution, weigh out 6.947 mg of ONX-0914 TFA (Molecular Weight =

694.7 g/mol ).

3. Add the appropriate volume of sterile DMSO to the solid. For a 10 mM solution, add 1 mL

of DMSO for every 6.947 mg of ONX-0914 TFA.

4. Vortex the solution thoroughly to ensure complete dissolution. Gentle warming at 37°C for

a few minutes can aid in dissolution if necessary.[6]

5. Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2]

6. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[2]

Experimental Protocols
3.1. Preparation of Working Solutions for Cell-Based Assays

For most in vitro cell culture experiments, the high-concentration DMSO stock solution needs to

be further diluted in a cell culture medium to the desired final concentration.

Materials:
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10 mM ONX-0914 TFA stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes and pipette tips

Procedure:

1. Thaw a single-use aliquot of the 10 mM ONX-0914 TFA stock solution at room

temperature.

2. Perform a serial dilution of the stock solution in a sterile cell culture medium to achieve the

final desired concentration. It is critical to ensure that the final concentration of DMSO in

the cell culture medium is non-toxic to the cells (typically ≤ 0.5%).

3. For example, to prepare a 100 nM working solution in 10 mL of media:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium (results in a 10 µM solution).

Add 100 µL of the 10 µM intermediate solution to 9.9 mL of cell culture medium to

achieve the final 100 nM concentration. The final DMSO concentration will be 0.001%.

4. Add the final working solution to your cell cultures. Always include a vehicle control (cell

culture medium with the same final concentration of DMSO) in your experiments.

3.2. Preparation for In Vivo Administration

For animal studies, ONX-0914 TFA is typically formulated for intravenous (i.v.) or

intraperitoneal (i.p.) injection.

Materials:

ONX-0914 TFA solid

DMSO

Phosphate-buffered saline (PBS) or other suitable vehicle
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Sterile vials and syringes

Procedure for a 4% DMSO in PBS Formulation:[7]

1. Dissolve the required amount of ONX-0914 TFA in DMSO to create a concentrated stock.

2. Dilute the DMSO stock solution with sterile PBS (pre-warmed to 37°C to prevent

precipitation) to the final desired concentration for injection.[7] The final DMSO

concentration should be kept low (e.g., 4%) to minimize toxicity.[7]

3. For example, to prepare 1 mL of a 1 mg/mL solution for injection with 4% DMSO:

Dissolve 25 mg of ONX-0914 TFA in 1 mL of DMSO (25 mg/mL stock).

Add 40 µL of the 25 mg/mL stock to 960 µL of sterile, warm PBS.

4. Administer the solution to the animals via the desired route (e.g., i.v. or i.p.).[2][7] A

common dosage used in mouse models is in the range of 2-10 mg/kg.[2]

Mandatory Visualizations
Experimental Workflow for ONX-0914 TFA Solution Preparation
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Stock Solution Preparation

In Vitro Working Solution In Vivo Formulation
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Caption: Workflow for preparing ONX-0914 TFA solutions.
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ONX-0914 Inhibition of the Immunoproteasome Signaling Pathway
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Caption: ONX-0914 inhibits the LMP7 subunit of the immunoproteasome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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